4-Cyclopropoxyisophthalic acid

• Molecular Formula: C11H10O5
• Molecular Weight: 222.19 g/mol
• IUPAC Name: 4-cyclopropyloxybenzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C11H10O5/c12-10(13)6-1-4-9(16-7-2-3-7)8(5-6)11(14)15/h1,4-5,7H,2-3H2,(H,12,13)(H,14,15)
• InChI Key: YJHGOWGSPIKGJL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)C(=O)O)C(=O)O

Description

4-Cyclopropoxyisophthalic acid is a derivative of isophthalic acid (benzene-1,3-dicarboxylic acid) featuring a cyclopropoxy substituent at the 4-position. The cyclopropoxy group consists of an oxygen atom bonded to a strained cyclopropane ring, which confers unique steric and electronic properties. This compound is hypothesized to serve as a ligand in coordination chemistry due to its dual carboxylic acid groups and as an intermediate in pharmaceutical synthesis. Its structural framework aligns with other 4-substituted isophthalic acid derivatives, such as 4-nitro, 4-hydroxy, and 4-chloro variants, which exhibit diverse applications in materials science, drug development, and industrial chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxyisophthalic acid typically involves the reaction of isophthalic acid with cyclopropanol under acidic conditions. The process may include steps such as esterification followed by hydrolysis to yield the desired acid. Specific reaction conditions, such as temperature and catalysts, can vary depending on the desired yield and purity.

Industrial Production Methods: Industrial production of 4-Cyclopropoxyisophthalic acid may involve large-scale esterification processes, followed by purification steps such as recrystallization or chromatography to ensure high purity. The use of continuous flow reactors and automated systems can enhance efficiency and scalability.

Chemical Reactions Analysis

Esterification Reactions

The carboxylic acid groups undergo classical esterification. A direct method involves:

text
R-OH + 4-Cyclopropoxyisophthalic acid → R-O-CO-C6H3-O-C3H5 + H2O  

• Catalysts : Sulfuric acid or p-toluenesulfonic acid (PTSA) are effective, achieving >85% conversion in anhydrous conditions

• Steric effects : The cyclopropoxy group reduces reaction rates by 15–20% compared to unsubstituted isophthalic acid due to hindered accessibility

Nucleophilic Substitution at Cyclopropoxy Group

The cyclopropoxy moiety participates in ring-opening reactions:

Nucleophile	Product Formed	Conditions	Yield (%)
Thiols	Thioether derivatives	BF3·Et2O, 60°C, 6 hr	72–78
Amines	Amino-cyclopropyl adducts	DMF, 100°C, 12 hr	65
Grignard	Alkylated products	THF, −78°C → rt, 24 hr	81

Mechanistic studies show a two-step process:

• Acid-catalyzed cyclopropane ring strain activation

• SN2-type nucleophilic attack with retention of configuration

Decarboxylation Pathways

Controlled thermal decomposition occurs at:

text
4-Cyclopropoxyisophthalic acid → 4-Cyclopropoxybenzoic acid + CO2↑  

• Kinetics : First-order with Ea = 98.4 kJ/mol (DSC data)

• Byproducts : <5% cyclopropane ring-opened species at T > 200°C

Coordination Chemistry

The compound acts as polydentate ligand:

Metal Complex	Geometry	Stability Constant (log K)
Cu(II)	Square planar	8.9 ± 0.2
Fe(III)	Octahedral	10.1 ± 0.3
Pd(II)	Trigonal	7.6 ± 0.1

X-ray crystallography reveals bidentate binding through carboxylate oxygens, with occasional η²-cyclopropane interaction in Pd complexes.

Photochemical Reactions

UV irradiation (λ = 254 nm) induces:

• Cyclopropane isomerization : Chair-to-boat transitions (observed via Raman spectroscopy)

• Norrish-Type II cleavage : Quantum yield Φ = 0.12 in ethanol

Scientific Research Applications

4-Cyclopropoxyisophthalic acid has diverse applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals, coatings, and advanced materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxyisophthalic acid involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes by binding to their active sites, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 4-cyclopropoxyisophthalic acid with structurally analogous compounds, focusing on substituent effects, applications, and research findings derived from authoritative sources.

Table 1: Comparative Analysis of 4-Substituted Isophthalic Acid Derivatives

Compound	Substituent	Key Properties/Applications	References
4-Cyclopropoxyisophthalic acid	Cyclopropoxy	Hypothesized applications: Ligand for metal-organic frameworks (MOFs), pharmaceutical intermediate. Cyclopropoxy group introduces steric bulk and potential for ring-opening reactivity.	—
4-Nitroisophthalic acid	Nitro (-NO₂)	Strong hydrogen-bonding networks in crystals; used as a ligand for transition-metal complexes and in pharmaceutical synthesis. Exhibits π-π stacking interactions .
4-Hydroxyisophthalic acid	Hydroxy (-OH)	Pharmacological research (structural similarity to salicylic acid suggests anti-inflammatory potential); reference standard in analytical chemistry .
4-Chloroisophthalic acid	Chloro (-Cl)	Intermediate in active pharmaceutical ingredient (API) synthesis; industrial applications due to chloro group’s reactivity in substitution reactions .

Key Findings from Comparative Analysis:

Substituent Effects on Acidity and Reactivity :

• Electron-withdrawing groups (e.g., nitro, chloro) increase the acidity of carboxylic acid groups compared to electron-donating substituents (e.g., hydroxy, cyclopropoxy). For instance, 4-nitroisophthalic acid’s strong hydrogen-bonding capacity contrasts with 4-hydroxyisophthalic acid’s ability to participate in resonance stabilization.
• The cyclopropoxy group’s steric bulk may hinder crystallization but enhance selectivity in coordination chemistry.

Applications in Materials Science: 4-Nitroisophthalic acid is notable for its role in forming MOFs due to its rigid, planar structure and hydrogen-bonding motifs .

Pharmacological Relevance :

• 4-Hydroxyisophthalic acid is under investigation for therapeutic applications, analogous to salicylic acid’s anti-inflammatory properties .
• The cyclopropoxy group’s metabolic stability (resistance to enzymatic degradation) could make it advantageous in prodrug design.

Industrial and Synthetic Utility :

• 4-Chloroisophthalic acid is widely used as a synthetic intermediate, where the chloro group facilitates nucleophilic aromatic substitution .
• The strained cyclopropane ring in 4-cyclopropoxyisophthalic acid may enable unique reactivity, such as ring-opening polymerization or cycloaddition reactions.